Cas no 1804067-16-0 (1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one)

1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one is a halogenated aromatic compound featuring a unique structural combination of bromine, fluorine, and chlorine substituents. Its distinct reactivity profile makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (methoxy) groups enhances its utility in selective functionalization reactions. The compound’s stability under standard conditions facilitates handling and storage, while its well-defined molecular structure allows for precise modifications in multi-step syntheses. Researchers may find it advantageous for constructing complex scaffolds or studying halogen-directed reactivity in medicinal chemistry applications.
1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one structure
1804067-16-0 structure
Product name:1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one
CAS No:1804067-16-0
MF:C10H9BrClFO2
MW:295.532665014267
CID:4974377

1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one
    • Inchi: 1S/C10H9BrClFO2/c1-6(14)9(12)7-3-2-4-8(11)10(7)15-5-13/h2-4,9H,5H2,1H3
    • InChI Key: SMBGTTOBRROAIF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1OCF)C(C(C)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.4

1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A013020339-500mg
1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one
1804067-16-0 97%
500mg
806.85 USD 2021-06-24
Alichem
A013020339-250mg
1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one
1804067-16-0 97%
250mg
470.40 USD 2021-06-24
Alichem
A013020339-1g
1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one
1804067-16-0 97%
1g
1,579.40 USD 2021-06-24

Additional information on 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one

Comprehensive Analysis of 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one (CAS No. 1804067-16-0)

The compound 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one (CAS No. 1804067-16-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. With the increasing demand for novel chemical entities in drug discovery, this compound stands out as a promising candidate for further exploration. Its molecular framework, featuring a brominated phenyl ring, a fluoromethoxy group, and a chloropropanone moiety, offers a versatile platform for synthetic modifications and biological activity studies.

In the context of modern medicinal chemistry, researchers are particularly interested in the structure-activity relationship (SAR) of compounds like 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one. The presence of both halogen atoms (bromine and chlorine) and a fluoromethoxy group suggests potential interactions with biological targets, such as enzymes or receptors. These features align with current trends in drug design, where halogen bonding and fluorine incorporation are leveraged to enhance binding affinity and metabolic stability. As such, this compound could play a pivotal role in the development of next-generation therapeutics.

From a synthetic perspective, the preparation of 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one involves multi-step organic transformations, including halogenation, etherification, and ketone formation. These processes are often optimized for yield and purity, reflecting the growing emphasis on green chemistry and sustainable synthesis methods. Researchers are also exploring catalytic approaches to reduce waste and improve efficiency, addressing the broader industry focus on environmentally friendly chemical production.

The compound's potential extends beyond pharmaceuticals. In the agrochemical sector, its structural motifs could be harnessed to develop new pesticides or herbicides with improved efficacy and lower environmental impact. This aligns with global efforts to address food security challenges through innovative chemical solutions. Additionally, the fluoromethoxy group in 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one may contribute to enhanced bioavailability, a critical factor in agrochemical design.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure precise identification and purity assessment, which are essential for regulatory compliance and research reproducibility. The integration of computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, further enhances the understanding of its properties and potential applications.

As the scientific community continues to explore the versatility of 1-(3-Bromo-2-(fluoromethoxy)phenyl)-1-chloropropan-2-one, its role in interdisciplinary research becomes increasingly evident. Whether in drug discovery, material science, or agricultural chemistry, this compound exemplifies the convergence of innovation and practicality. Future studies may uncover new derivatives or formulations that leverage its unique attributes, paving the way for breakthroughs in multiple fields.

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